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Compound of Interest

Compound Name: 3,7-Dithia-1,9-nonanedithiol

Cat. No.: B1330789 Get Quote

Technical Guide to the Safe Handling of 3,7-
Dithia-1,9-nonanedithiol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 3,7-Dithia-
1,9-nonanedithiol, focusing on its safe handling, storage, and emergency procedures. The

information is compiled from various safety data sheets and chemical databases to ensure a

thorough understanding of its properties and associated hazards.

Chemical Identification and Physical Properties
3,7-Dithia-1,9-nonanedithiol is a dithiol monomer used in biomaterials and biocompatible

materials research.[1]
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Identifier Value

Chemical Name 3,7-Dithia-1,9-nonanedithiol

Synonyms
1,3-Bis(2-mercaptoethylthio)propane, 2,2'-

(Trimethylenedithio)diethanethiol

CAS Number 25676-62-4

Molecular Formula C7H16S4

Molecular Weight 228.46 g/mol [2]

Appearance Colorless to Yellow clear liquid[1][3]

Melting Point 233 °C (lit.)[2]

Density 1.18 g/cm³[2]

Purity >97.0% (GC)[3]

Hazard Identification and Classification
3,7-Dithia-1,9-nonanedithiol is classified as harmful through oral, dermal, and inhalation

routes of exposure.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3][4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][2][3][4]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled[1][2]

[3][4]

GHS Pictogram:

alt text

Signal Word: Warning[2][3]
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Toxicological Data
Specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for 3,7-Dithia-1,9-nonanedithiol are not readily available in the consulted

resources. However, the consistent classification as Category 4 for acute toxicity indicates a

moderate hazard level.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure risks.

Aspect Protocol

Handling

Handle in a well-ventilated place.[2] Wear

suitable protective clothing, including gloves and

eye/face protection.[2] Avoid contact with skin

and eyes.[2] Avoid the formation of dust and

aerosols.[2] Use non-sparking tools.[2] Do not

eat, drink, or smoke when using this product.[2]

[3]

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place.[2] Store apart from

foodstuff containers or incompatible materials.

[2]

First-Aid Measures
In case of exposure, immediate and appropriate first aid is essential.
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Exposure Route First-Aid Protocol

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Experimental Protocol: Chemical Spill Response
A chemical spill of 3,7-Dithia-1,9-nonanedithiol must be handled promptly and safely. The

following workflow outlines the necessary steps.

Immediate Response Spill Control Decontamination & Disposal

Evacuate Spill Area Ensure Adequate Ventilation
Isolate Hazard

Remove Ignition Sources Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Closed Container

Clean Spill Area with
Soap and Water

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Workflow for handling a chemical spill.

Detailed Spill Response Protocol:
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Immediate Response:

Evacuate all personnel from the immediate spill area.[2]

Ensure the area is well-ventilated to disperse any vapors.[2]

Remove all sources of ignition from the vicinity.[2]

Spill Control:

Before approaching the spill, don the appropriate Personal Protective Equipment (PPE),

including chemical-impermeable gloves, safety goggles, and a full-face respirator if

exposure limits are exceeded or symptoms of irritation occur.[2]

Contain the spill using a non-combustible absorbent material like sand or earth. Prevent

the spill from entering drains.[2]

Decontamination & Disposal:

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, closed container for disposal.[2]

Clean the spill area thoroughly with soap and plenty of water.

Dispose of the contaminated waste in accordance with local, state, and federal

regulations.[2] Do not discharge into sewer systems.[2]

Disposal Considerations
The material should be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[2] Containers should be triple-rinsed and can be offered

for recycling or reconditioning.[2]

This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the full Safety Data Sheet (SDS) before handling this chemical

and ensure that all personnel are trained in its proper use and emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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